![molecular formula C14H14BrNO4S B300890 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione](/img/structure/B300890.png)
5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione, commonly known as Bromo-4-hydroxy-5-methoxybenzylidene rhodanine (BML-275), is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. BML-275 has been shown to be a potent inhibitor of the enzyme AMP-activated protein kinase (AMPK) and has been implicated in the regulation of various cellular processes, including glucose uptake, lipid metabolism, and autophagy.
Mechanism of Action
5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione exerts its inhibitory effect on AMPK by binding to the α-subunit of the enzyme, thereby preventing its activation. This results in a decrease in the phosphorylation of downstream targets of AMPK, which ultimately leads to a decrease in glucose uptake and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease glucose uptake and lipid metabolism in various cell types, including adipocytes and hepatocytes. This compound has also been shown to induce autophagy in cancer cells, which has been suggested to play a role in its anti-tumor effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione in lab experiments is its potency as an inhibitor of AMPK. It has been shown to be effective at concentrations as low as 1 μM, making it a useful tool for studying the role of AMPK in various cellular processes. However, one limitation of using this compound is its potential off-target effects. This compound has been shown to inhibit other kinases, such as protein kinase C and p70S6 kinase, which may complicate the interpretation of results.
Future Directions
There are several future directions for the study of 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione. One area of research is the development of more specific inhibitors of AMPK that do not have off-target effects. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of various metabolic disorders, such as diabetes and obesity. Additionally, the role of this compound in the regulation of autophagy and its potential anti-tumor effects warrant further investigation.
Synthesis Methods
The synthesis of 5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione involves the condensation of 2-bromo-4-hydroxy-5-methoxybenzaldehyde with thiazolidine-2,4-dione in the presence of a suitable base. The resulting product is then purified through recrystallization to obtain a white crystalline powder.
Scientific Research Applications
5-(2-Bromo-4-hydroxy-5-methoxybenzylidene)-3-propyl-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of AMPK, which plays a crucial role in regulating various cellular processes. This compound has been implicated in the regulation of glucose uptake, lipid metabolism, and autophagy, making it a potential target for the treatment of various metabolic disorders, such as diabetes and obesity.
properties
Molecular Formula |
C14H14BrNO4S |
---|---|
Molecular Weight |
372.24 g/mol |
IUPAC Name |
(5Z)-5-[(2-bromo-4-hydroxy-5-methoxyphenyl)methylidene]-3-propyl-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C14H14BrNO4S/c1-3-4-16-13(18)12(21-14(16)19)6-8-5-11(20-2)10(17)7-9(8)15/h5-7,17H,3-4H2,1-2H3/b12-6- |
InChI Key |
XJBFDQUVIQHIDS-SDQBBNPISA-N |
Isomeric SMILES |
CCCN1C(=O)/C(=C/C2=CC(=C(C=C2Br)O)OC)/SC1=O |
SMILES |
CCCN1C(=O)C(=CC2=CC(=C(C=C2Br)O)OC)SC1=O |
Canonical SMILES |
CCCN1C(=O)C(=CC2=CC(=C(C=C2Br)O)OC)SC1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.